Cas no 40929-42-8 (Pyrimidine-5-carbohydrazide)

• Product Name: Pyrimidine-5-carbohydrazide
• CAS No: 40929-42-8
• MF: C₅H₆N₄O
• MW: 138.127339839935
• MDL: MFCD09951968
• CID: 328182
• PubChem ID: 34181180
• Update Time: 2025-05-22

Pyrimidine-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• Pyrimidine-5-carbohydrazide
• 5-PYRIMIDINECARBOXYLIC ACID HYDRAZIDE
• 5-PYRIMIDINECARBOHYDRAZIDE
• Pyrimidin-5-carbonsaeure-hydrazid
• Pyrimidin-carbonsaeure-(5)-hydrazid
• pyrimidine-5-carboxylic acid hydrazide
• Pyrimidine-5-carboxylichydrazide
• 5-Pyrimidinecarboxylicacid, hydrazide
• 5-PYRIMIDINECARBOXYLIC ACID, HYDRAZIDE
• 5-Pyrimidinecarboxylic acid, hydrazide (6CI,7CI,9CI)
• 5591AB
• 5-Pyrimidinecarboxylic acid,hydrazide
• VP50366
• MFCD09951968
• SCHEMBL2890731
• AS-58996
• SY261212
• F18165
• AKOS005254421
• 40929-42-8
• CS-0332387
• DTXSID40653115

• MDL： MFCD09951968
• Inchi： 1S/C5H6N4O/c6-9-5(10)4-1-7-3-8-2-4/h1-3H,6H2,(H,9,10)
• InChI Key： UOYSTPYCLSTYPU-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=CN=C1)NN

Computed Properties

• Exact Mass: 138.05400
• Monoisotopic Mass: 138.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 80.9

Experimental Properties

• Density: 1.335
• Refractive Index: 1.591
• PSA: 80.90000
• LogP: 0.17130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Pyrimidine-5-carbohydrazide

Pyrimidine-5-carbohydrazide: A Comprehensive Overview

Pyrimidine-5-carbohydrazide, also known by its CAS number 40929-42-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of Pyrimidine-5-carbohydrazide consists of a pyrimidine ring with a carbohydrazide group attached at the 5-position, making it a unique molecule with potential for further functionalization and exploration.

Recent studies have highlighted the importance of Pyrimidine-5-carbohydrazide in the development of novel therapeutic agents. Researchers have focused on its ability to act as a scaffold for the synthesis of various bioactive molecules. For instance, modifications to the carbohydrazide group have led to the creation of compounds with enhanced anti-inflammatory and antioxidant properties. These findings underscore the versatility of Pyrimidine-5-carbohydrazide as a starting material in medicinal chemistry.

In addition to its role in drug design, Pyrimidine-5-carbohydrazide has been explored for its potential in materials science. The compound's structural features make it an ideal candidate for the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Recent research has demonstrated that Pyrimidine-5-carbohydrazide can serve as a ligand in MOF construction, contributing to the development of porous materials with applications in gas storage and catalysis.

The synthesis of Pyrimidine-5-carbohydrazide has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but modern techniques have introduced more efficient pathways. For example, one-pot synthesis strategies using microwave-assisted heating have significantly improved both the yield and purity of Pyrimidine-5-carbohydrazide. These advancements have made it easier for researchers to access this compound for further studies.

Another area where Pyrimidine-5-carbohydrazide has shown promise is in the field of analytical chemistry. Due to its reactivity towards various functional groups, it has been utilized as a reagent in the detection and quantification of specific analytes. Recent studies have reported its application in the development of sensors for heavy metal ions, demonstrating its potential in environmental monitoring and food safety.

Despite its numerous applications, there remains a need for further research into the properties and uses of Pyrimidine-5-carbohydrazide. Ongoing investigations are focused on understanding its interactions with biological systems at molecular levels, as well as exploring its potential in nanotechnology and green chemistry. The compound's ability to form stable complexes with metal ions suggests its utility in designing eco-friendly catalysts and sensors.

In conclusion, Pyrimidine-5-carbohydrazide (CAS No. 40929-42-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its role as a building block in drug discovery, materials science, and analytical chemistry highlights its significance in contemporary research. As advancements continue to be made, this compound is expected to contribute even more to scientific innovation and practical applications.